BENGHE Foundational & Exploratory

Check Availability & Pricing

Lancifolin C: A Technical Guide on its Natural
Source, Isolation, and Biological Significance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lancifolin C

Cat. No.: B565805

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lancifolin C, a lignan natural product, has been identified from the botanical source
Actinodaphne lancifolia. This technical guide provides a comprehensive overview of its origin, a
detailed representative methodology for its isolation, and a summary of its known
characteristics. This document is intended to serve as a foundational resource for researchers
and professionals in the fields of natural product chemistry, pharmacology, and drug
development.

Botanical Source and Origin

Lancifolin C is a phytochemical naturally occurring in the plant species Actinodaphne
lancifolia. This plant belongs to the genus Actinodaphne, a member of the Lauraceae family.
The genus Actinodaphne comprises approximately 125 species of evergreen trees and shrubs.
These plants are predominantly found in the tropical and subtropical regions of Asia, including
South Asia, Southeast Asia, southern China, and Japan[1].

Table 1: Botanical Classification of the Source of Lancifolin C
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Taxonomic Rank Name
Kingdom Plantae

Clade Tracheophytes
Clade Angiosperms
Clade Magnoliids
Order Laurales
Family Lauraceae
Genus Actinodaphne
Species A. lancifolia

Physicochemical Properties of Lancifolin C

Lancifolin C is classified as a lignan. Its fundamental chemical and physical properties are

summarized below.

Table 2: Physicochemical Data for Lancifolin C

Property

Value

CAS Number

74048-71-8[2][3]

Molecular Formula

C22H2805[2][3]

Molecular Weight

372.461 g/mol [2]

Physical Description

Powder[2]

Purity (typical)

95% - 99%][2]

Analysis Methods

HPLC-DAD, HPLC-ELSD|2]

Identification Methods

Mass Spectrometry (Mass), Nuclear Magnetic
Resonance (NMR)[2]
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Experimental Protocols: Isolation of Lancifolin C

While a specific, detailed experimental protocol for the isolation of Lancifolin C from
Actinodaphne lancifolia is not readily available in the public domain, a representative
methodology can be constructed based on common practices for isolating lignans and other
phytochemicals from plants of the Actinodaphne genus. The following protocol is a composite
of established techniques in natural product chemistry.

Plant Material Collection and Preparation

Fresh stems of Actinodaphne lancifolia are collected and authenticated by a plant taxonomist. A
voucher specimen should be deposited in a recognized herbarium for future reference. The
collected plant material is then air-dried in the shade at room temperature and ground into a
coarse powder.

Extraction

The powdered plant material is subjected to sequential solvent extraction to separate
compounds based on polarity. A typical procedure is as follows:

e The powdered stems are macerated with methanol (MeOH) at room temperature for 72
hours, with the solvent being replaced every 24 hours.

e The methanolic extracts are combined and concentrated under reduced pressure using a
rotary evaporator to yield a crude extract.

o The crude methanolic extract is then suspended in water and partitioned successively with
solvents of increasing polarity, such as n-hexane, chloroform (CHCIs), and ethyl acetate
(EtOAC).

Chromatographic Separation and Purification

The chloroform or ethyl acetate fraction, which is likely to contain lignans, is subjected to further
chromatographic separation.

e Column Chromatography (CC): The active fraction is loaded onto a silica gel column. The
column is then eluted with a gradient of solvents, typically starting with n-hexane and
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gradually increasing the polarity with ethyl acetate and/or methanol. Fractions are collected
and monitored by Thin Layer Chromatography (TLC).

o Preparative Thin Layer Chromatography (pTLC): Fractions containing the compound of
interest are further purified using pTLC with a suitable solvent system to yield the isolated
Lancifolin C.

Structure Elucidation

The structure of the purified Lancifolin C is confirmed using spectroscopic methods, including:

1H-NMR (Proton Nuclear Magnetic Resonance)

13C-NMR (Carbon-13 Nuclear Magnetic Resonance)

Mass Spectrometry (MS)

Infrared Spectroscopy (IR)

Ultraviolet-Visible Spectroscopy (UV-Vis)

The obtained spectral data is then compared with published data for Lancifolin C to confirm its
identity.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the isolation of Lancifolin C from
Actinodaphne lancifolia.
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Caption: General workflow for the isolation of Lancifolin C.
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Bioactivity and Signaling Pathways

Currently, there is a lack of specific publicly available data on the quantitative bioactivity and
the signaling pathways directly modulated by Lancifolin C. Further research is required to
elucidate its pharmacological properties and mechanism of action.

Conclusion

Lancifolin C is a lignan derived from Actinodaphne lancifolia. This guide provides a
comprehensive overview of its botanical origin and a representative protocol for its isolation
and characterization. The absence of detailed bioactivity and signaling pathway data highlights
a significant area for future research. The information presented herein is intended to facilitate
further investigation into the therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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